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Compound of Interest

Compound Name: Butoxyoxirane

Cat. No.: B15176276 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Butoxyoxirane (CAS Number: 45631-61-6)

was not publicly available in the conducted searches. The information provided herein is based

on general principles of laboratory safety for handling chemicals with unknown or limited

hazard data. It is imperative to obtain a comprehensive SDS from the supplier before any

handling of Butoxyoxirane.

This guide is intended for researchers, scientists, and drug development professionals to

provide essential, immediate safety and logistical information for handling Butoxyoxirane,

assuming a high degree of hazard in the absence of specific data.

Immediate Actions and Precautions
Given the lack of specific toxicity and hazard information for Butoxyoxirane, a conservative

approach to handling is mandatory. Treat Butoxyoxirane as a substance with high acute and

chronic toxicity.

Key Principles:

Assume High Hazard: In the absence of data, treat Butoxyoxirane as highly toxic,

flammable, and environmentally hazardous.

Minimize Exposure: All handling procedures must be designed to minimize the possibility of

inhalation, skin contact, and ingestion.
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Obtain SDS: Do not handle Butoxyoxirane until you have obtained and thoroughly reviewed

the Safety Data Sheet from your supplier.[1][2][3]

Consult Safety Professionals: Before commencing any work, consult with your institution's

Environmental Health and Safety (EHS) department.

Operational Plan for Handling Butoxyoxirane
This operational plan outlines the necessary steps for the safe handling of Butoxyoxirane from

receipt to disposal, emphasizing caution due to the absence of specific hazard data.

Pre-Handling Procedures
Information Gathering:

Obtain the vendor-specific SDS for Butoxyoxirane.[1][4] If the supplier cannot provide

one, do not use the chemical.[4]

Review the SDS thoroughly with all personnel who will be handling the substance.

Conduct a formal risk assessment for all planned experiments involving Butoxyoxirane.

Engineering Controls:

All work with Butoxyoxirane must be conducted in a certified chemical fume hood with a

face velocity of 80-120 feet per minute.

Ensure that an eyewash station and safety shower are immediately accessible and have

been recently tested.[5]

Use a designated and clearly labeled area within the laboratory for all work with

Butoxyoxirane.

Personal Protective Equipment (PPE)
In the absence of specific data, a high level of personal protective equipment is required.[5][6]
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PPE Category Specification

Hand Protection

Chemical-resistant gloves are mandatory. Given

the unknown nature of Butoxyoxirane, consider

double-gloving with compatible materials.

Consult glove manufacturer compatibility charts.

Eye Protection

Chemical splash goggles that meet ANSI Z87.1

standards are required. A face shield should be

worn in addition to goggles when there is a

significant splash hazard.

Skin and Body

A flame-resistant lab coat is the minimum

requirement. For larger quantities or higher risk

procedures, a chemical-resistant apron or suit

should be worn. Closed-toe shoes are

mandatory.

Respiratory

A NIOSH-approved respirator may be required

depending on the volatility of Butoxyoxirane and

the specifics of the procedure. Consult with your

EHS department for proper selection.

Handling and Experimental Procedures
Quantities: Use the smallest possible quantity of Butoxyoxirane for your experiment.

Transport: When transporting Butoxyoxirane within the laboratory, use a secondary

container to prevent spills.

Spills: Be prepared for spills. A chemical spill kit appropriate for the quantity of

Butoxyoxirane being used should be readily available.[7] All personnel must be trained on

its use.

Storage
Store Butoxyoxirane in a tightly sealed, properly labeled container.
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The storage location should be a cool, dry, well-ventilated area, away from heat, sparks, and

open flames.

Store separately from incompatible materials. Without specific data, assume incompatibility

with strong oxidizing agents, acids, and bases.

Disposal Plan
All waste containing Butoxyoxirane must be treated as hazardous waste.

Collect all liquid and solid waste in designated, sealed, and clearly labeled hazardous waste

containers.

Do not dispose of Butoxyoxirane down the drain.[8]

Follow all institutional, local, and national regulations for hazardous waste disposal. Consult

your EHS department for specific procedures.

Essential Information to be Found in the Supplier's
SDS
When you receive the Safety Data Sheet for Butoxyoxirane from your supplier, it should

contain the following critical information. If any of this is missing, exercise extreme caution and

consult with the supplier and your EHS department.
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Section of SDS Key Information to Look For

Hazards Identification
GHS hazard classifications (e.g., Flammable

Liquid, Acute Toxicity, Carcinogenicity).

First-Aid Measures
Specific instructions for inhalation, skin contact,

eye contact, and ingestion.

Fire-Fighting Measures

Suitable extinguishing media, specific hazards

arising from the chemical, and special protective

equipment for firefighters.

Handling and Storage
Precautions for safe handling, conditions for

safe storage, including any incompatibilities.

Exposure Controls/PPE

Occupational Exposure Limits (OELs),

appropriate engineering controls, and specific

recommendations for personal protective

equipment.

Physical/Chemical Properties
Appearance, odor, flash point, vapor pressure,

and solubility.

Toxicological Information

Routes of exposure, symptoms of exposure,

and data on acute and chronic toxicity (LD50,

LC50).

Disposal Considerations
Guidance on proper disposal methods and

compliance with environmental regulations.

Workflow for Handling Chemicals with Limited
Safety Information
The following diagram illustrates the logical workflow for safely approaching the handling of a

chemical like Butoxyoxirane, for which safety information is not readily available.
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Caption: Workflow for safely handling a chemical with unknown hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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